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Compound of Interest

Compound Name: Halazone

Cat. No.: B1210301 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Halazone (CAS RN: 80-13-7) in a laboratory setting. The following procedures are

designed to ensure the safety of researchers and compliance with environmental regulations.

Essential Safety & Handling Precautions
Halazone is a white crystalline solid with a distinct chlorine-like odor.[1][2] It is an N-

chlorosulfonamide and functions as a potent chlorinating agent.[2][3] Due to its chemical

nature, specific precautions must be taken.

Personal Protective Equipment (PPE): When handling Halazone, especially in its solid form,

the following PPE is mandatory:

Eye Protection: Safety glasses or goggles.[1]

Hand Protection: Wear two pairs of dissimilar protective gloves. If contact occurs, change

gloves immediately.[1]

Body Protection: A disposable laboratory suit (e.g., Tyvek®) is recommended.[1]

Respiratory Protection: For handling the powder or where dust formation is possible, use a

NIOSH-approved chemical cartridge respirator with an organic vapor and high-efficiency

particulate filter.[1]
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Chemical and Physical Properties
Understanding the properties of Halazone is crucial for its safe handling and disposal. The

compound is sensitive to light and hydrolyzes in water to release hypochlorous acid and

chlorine gas.[1] It is incompatible with strong oxidizing agents.[4]

Property Value

Molecular Formula C₇H₅Cl₂NO₄S[5]

Molar Mass 270.08 g·mol⁻¹[5]

Melting Point 213 °C (decomposes at ~195 °C)[1][2][5]

Appearance White powder or crystalline solid[1]

Odor Chlorine- or chloroform-like[1]

Water Solubility < 1 g/L at 21 °C[2][5]

Solubility in other solvents
Soluble in alcohol, glacial acetic acid, alkali

hydroxides, and carbonates[1]

Decomposition Products
Emits chlorine, nitrous oxides, and sulfur oxides

upon decomposition[1]

Spill Management Protocol
In the event of a Halazone spill, immediate and proper cleanup is critical to prevent exposure

and environmental contamination.

Experimental Protocol for Spill Cleanup:

Evacuate and Restrict Area: Immediately alert others and restrict access to the spill area.

Ensure the area is well-ventilated.[6]

Don Appropriate PPE: Before beginning cleanup, put on all required personal protective

equipment as outlined in Section 1.

Contain the Spill:
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For Solid Spills: Do NOT dry sweep. To prevent dust from forming, moisten paper towels

with 60-70% ethanol and use them to clean up the solid material.[1][7]

For Liquid Solutions: Use an absorbent material like vermiculite, sand, or sodium

bicarbonate to contain and absorb the spill.[1]

Transfer Spilled Material: Carefully transfer the dampened or absorbed material into a

suitable, clearly labeled, and sealable container for hazardous waste.[7]

Decontaminate the Area:

Wipe the spill area with absorbent paper dampened with 60-70% ethanol.[7]

Follow the ethanol wipe with a thorough washing of the area using a strong soap and

warm water solution.[1][7]

Dispose of Cleanup Materials: All materials used for cleanup (e.g., paper towels, absorbent

pads, contaminated gloves) must be sealed in a vapor-tight plastic bag and disposed of as

hazardous waste.[1][7]

Seek Verification: Do not re-enter the contaminated area without protective gear until a

Safety Officer has verified that the area is properly cleaned.[7]

Waste Disposal Procedures
Halazone is a halogenated organic compound and is subject to specific hazardous waste

regulations.[8][9] Under no circumstances should Halazone waste be discharged into the

sewer system or disposed of in regular trash.[6]

Step-by-Step Disposal Plan:

Waste Identification and Segregation:

Collect all Halazone waste, including pure chemical, contaminated materials, and

solutions, in a dedicated hazardous waste container.

Do not mix Halazone waste with other chemical waste streams unless explicitly permitted

by your institution's safety office.
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Container Selection and Labeling:

Use a compatible, tightly sealed container for waste collection.[10]

Clearly label the container with "Hazardous Waste," "Halazone," and the specific

components and concentrations.

Arrange for Professional Disposal:

The primary and recommended disposal method for Halazone is through a licensed

chemical destruction facility.[6]

Contact your institution's Environmental Health and Safety (EH&S) department to arrange

for pickup and disposal.

The preferred disposal technologies for halogenated organic compounds are controlled

incineration with flue gas scrubbing or other chemical dechlorination methods.[6][8]

Disposal of Contaminated Packaging:

Empty containers that held Halazone must also be treated as hazardous waste.

Containers can be triple-rinsed with a suitable solvent (like ethanol), with the rinsate

collected as hazardous waste. After this decontamination, the container may be offered for

recycling or disposal according to institutional policy.[6]

Mandatory Visualizations
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Step 1: Assessment & Preparation

Step 2: Containment

Step 3: Final Disposal

Halazone Waste Generated
(Solid, Liquid, or Contaminated Material)

Assess Waste Type & Volume

Consult SDS and Institutional
EH&S Disposal Policy

Don Appropriate PPE:
Gloves, Goggles, Lab Coat

Select a Compatible,
Leak-Proof Waste Container

Label Container Clearly:
'Hazardous Waste - Halazone'

Segregate from Incompatible
Wastes (e.g., Strong Oxidizers)

Store Securely in Designated
Hazardous Waste Accumulation Area

Contact Institutional EH&S
for Waste Pickup

Professional Disposal via Licensed Facility
(e.g., Controlled Incineration)

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Halazone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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